Cas no 88319-37-3 (2-Cyano-4,4-dimethyl-pent-2-enoic acid)

• Product Name: 2-Cyano-4,4-dimethyl-pent-2-enoic acid
• CAS No: 88319-37-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 637450
• Update Time: 2024-10-26

2-Cyano-4,4-dimethyl-pent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 2-cyano-4,4-dimethyl-
• 2-Cyano-4,4-dimethyl-pent-2-enoic acid
• 2-cyano-4,4-dimethylpent-2-enoic acid
• 2-Cyano-4,4-dimethyl-2-pentenoic acid (ACI)

• Inchi： 1S/C8H11NO2/c1-8(2,3)4-6(5-9)7(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： NJCRQFJRXAZYEJ-UHFFFAOYSA-N
• SMILES： N#CC(C(O)=O)=CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids